(3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(3R)-3-hydroxy-5-phenylpentyl]2H-cyclopenta[b]furan-2-one

• CAS No.: 145667-75-0
• Product Name: (3aR,4R,5R,6aS)-Hexahydro-5-hydroxy-4-[(3R)-3-hydroxy-5-phenylpentyl]2H-cyclopenta[b]furan-2-one
• Molecular Formula: C18H24O4
• Molecular Weight: 304.4 g/mol
• IUPAC Name: (3aR,4R,5R,6aS)-5-hydroxy-4-[(3R)-3-hydroxy-5-phenylpentyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• Standard InChI: InChI=1S/C18H24O4/c19-13(7-6-12-4-2-1-3-5-12)8-9-14-15-10-18(21)22-17(15)11-16(14)20/h1-5,13-17,19-20H,6-11H2/t13-,14+,15+,16+,17-/m0/s1
• Standard InChIKey: CQVHXVLSHMRWEC-UTSKFRMZSA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@@H]2[C@H]1OC(=O)C2)CC[C@H](CCC3=CC=CC=C3)O)O
• SMILES: C1C(C(C2C1OC(=O)C2)CCC(CCC3=CC=CC=C3)O)O
• Canonical SMILES: C1C(C(C2C1OC(=O)C2)CCC(CCC3=CC=CC=C3)O)O
• Appearance: Assay:≥98%A crystalline solid
• Description: Latanoprost is an F-series prostaglandin analog which has been approved for use as an ocular hypotensive drug. Latanoprost lactone diol is an intermediate in the synthesis of latanoprost Latanoprost lactone diol can be converted to the free acid of latanoprost by reduction with DIBAL followed by Wittig reaction with commercially available reagents.
• Synonyms: [3aR-[3aα,4α(R*),5β,6aα]]-Hexahydro-5-hydroxy-4-(3-hydroxy-5-phenylpentyl)-2H-cyclopenta[b]furan-2-one; PGX 10
• PubChem Compound: 10267038
• Last Modified: Nov 11 2021